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Introduction

GNE-781 is a highly potent, orally active, and selective small-molecule inhibitor of the
bromodomains of the CREB-binding protein (CBP) and the closely related p300 (also known as
EP300 or KAT3B).[1][2][3][4] CBP and p300 are critical transcriptional co-activators that
function as histone acetyltransferases (HATS), playing a pivotal role in regulating the expression
of key genes, including oncogenes like MYC.[1][5][6] By targeting the CBP/p300 bromodomain,
GNE-781 prevents the "reading” of acetylated lysine residues on histones and other proteins,
thereby disrupting the assembly of transcriptional machinery at specific gene promoters. This
mechanism provides a therapeutic avenue for treating diseases driven by aberrant gene
expression, particularly in oncology.[1][7] This guide details the in vitro biochemical and cellular
characterization of GNE-781, presenting its inhibitory profile, the experimental methodologies
used for its evaluation, and its mechanism of action.

Biochemical Profile and Selectivity

GNE-781 demonstrates sub-nanomolar potency against the CBP bromodomain and
exceptional selectivity over other bromodomain-containing proteins, most notably BRD4.[1][2]
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[8] Its high selectivity is a key attribute, minimizing potential off-target effects associated with

less selective bromodomain inhibitors.[8][9]

Data Presentation: Inhibitory Activity of GNE-781

The inhibitory potency of GNE-781 has been quantified using various biochemical and cellular

assays. The half-maximal inhibitory concentration (IC50) and half-maximal effective

concentration (EC50) values are summarized below.

Target/Assay Assay Type

IC50 / EC50 (nM)

Notes

CBP TR-FRET

0.94

Cell-free biochemical
assay.[1][2][4][10]

p300 TR-FRET

1.2

Cell-free biochemical

assay.[3]

CBP (Cellular) BRET

6.2

Cell-based assay in
HEK?293 cells.[1][2]

BRD4(1) TR-FRET / BRET

5100

Over 5400-fold
selectivity for CBP
over BRD4(1).[1][2][4]

BRD4(2) Various

12,000

High selectivity over
the second
bromodomain of
BRDA4.[3]

BRPF1 Various

4,600

High selectivity over
Bromodomain and
PHD finger-containing

protein 1.[3]

MYC Expression QuantiGene 2.0

6.6

Cellular assay in MV-

4-11 leukemia cells.[3]

Mechanism of Action: CBP/p300 Inhibition
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CBP and p300 are recruited by transcription factors to gene promoters and enhancers. Their
intrinsic histone acetyltransferase (HAT) activity leads to the acetylation of histone tails (e.g.,
H3K27ac), which relaxes chromatin structure. The bromodomain of CBP/p300 then binds to
these acetylated histones, stabilizing the transcriptional complex and promoting gene
expression. GNE-781 competitively binds to the acetyl-lysine binding pocket of the CBP/p300
bromodomain, preventing this interaction and subsequently downregulating the transcription of

target genes like MYC.
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Assay Components

GST-CBP Bromodomain Biotinylated Acetyl-Histone Peptide Eu-Antibody (anti-GST) Streptavidin-APC

Assay Principle

Control (No Inhibitor) With GNE-781

Complex Disrupted
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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